Cas no 1101-58-2 (Acetamide,N-[7-amino-9-[[(aminocarbonyl)oxy]methyl]-2,3,5,8-tetrahydro-1-hydroxy-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-)

• Product Name: Acetamide,N-[7-amino-9-[[(aminocarbonyl)oxy]methyl]-2,3,5,8-tetrahydro-1-hydroxy-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-
• CAS No: 1101-58-2
• MF: C₁₆H₁₈N₄O₆
• MW: 362.337323665619
• CID: 215981
• PubChem ID: 121343
• Update Time: 2025-04-19

Acetamide,N-[7-amino-9-[[(aminocarbonyl)oxy]methyl]-2,3,5,8-tetrahydro-1-hydroxy-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[7-amino-9-[[(aminocarbonyl)oxy]methyl]-2,3,5,8-tetrahydro-1-hydroxy-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-
• Acetamide,N-[7-amino-9-[[(aminocarbonyl)oxy]methyl]-2,3,5,8-tetrahydro-1-hydroxy-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-
• 1101-58-2
• Acetamide, N-(7-amino-5,8-dioxo-1-hydroxy-9-(hydroxymethyl)-6-methyl-2,3,5,8-tetrahydro-1H-pyrrolo(1,2-a)indol-2-yl)-, 9-carbamate
• N-(7-Amino-1-hydroxy-9-{[hydroxy(imino)methoxy]methyl}-6-methyl-5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrrolo[1,2-a]indol-2-yl)ethanimidic acid
• DTXSID50911495

• Inchi： 1S/C16H18N4O6/c1-5-10(17)15(24)9-7(4-26-16(18)25)11-14(23)8(19-6(2)21)3-20(11)12(9)13(5)22/h8,14,23H,3-4,17H2,1-2H3,(H2,18,25)(H,19,21)
• InChI Key： HFJJKGOJLPDATE-UHFFFAOYSA-N
• SMILES： OC1C2=C(COC(N)=O)C3C(C(=C(C)C(C=3N2CC1NC(C)=O)=O)N)=O

Computed Properties

• Exact Mass: 362.12274
• Monoisotopic Mass: 362.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 821.4°Cat760mmHg
• Flash Point: 450.6°C
• Refractive Index: 1.765
• PSA: 166.74